N-Allyl-3-phenylprop-2-en-1-amine

• IUPAC Name: (E)-3-phenyl-N-prop-2-enylprop-2-en-1-amine
• InChI: InChI=1S/C12H15N/c1-2-10-13-11-6-9-12-7-4-3-5-8-12/h2-9,13H,1,10-11H2/b9-6+
• InChI Key: MPYILWXWVRMLOH-RMKNXTFCSA-N
• Canonical SMILES: C=CCNCC=CC1=CC=CC=C1
• Isomeric SMILES: C=CCNC/C=C/C1=CC=CC=C1
• Molecular Formula: C12H15N
• Molecular Weight: 173.25 g/mol

Description

“N-Allyl-3-phenylprop-2-en-1-amine” is a chemical compound with the molecular formula C12H15N. It is a type of allylamine, a class of compounds containing an allyl group attached to an amine functional group.

Synthesis Analysis

The synthesis of allylamines, including “N-Allyl-3-phenylprop-2-en-1-amine”, can be achieved through various methods. One such method involves the reaction of 40% aqueous methyl or ethylamine with allyl chloride. Another approach involves a nickel-catalyzed multicomponent coupling of alkenes, aldehydes, and amides. This method is environmentally friendly and provides a practical protocol to build architecturally complex and functionally diverse allylic amines in a single step.

Molecular Structure Analysis

The molecular structure of “N-Allyl-3-phenylprop-2-en-1-amine” consists of a phenyl group (a ring of six carbon atoms) attached to a prop-2-en-1-amine group (a three-carbon chain with a double bond and an amine group) via an allyl group (a three-carbon chain with a double bond).

Chemical Reactions Analysis

Allylic amines, such as “N-Allyl-3-phenylprop-2-en-1-amine”, are versatile synthetic building blocks frequently used to construct valuable nitrogen-containing organic skeletons. They can undergo various chemical reactions, including asymmetric hydrogenation, amination (allylation), and reactions with carbon dioxide.

Physical And Chemical Properties Analysis

The average mass of “N-Allyl-3-phenylprop-2-en-1-amine” is approximately 173.25 g/mol. More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Mechanism of Action

While the specific mechanism of action for “N-Allyl-3-phenylprop-2-en-1-amine” is not mentioned in the search results, it’s worth noting that some allylamines are used in therapy for cancer. Allylamines can also be used in the production of various pharmaceuticals and agrochemicals.

Future Directions

One future direction in the field of allylic amines is the development of more efficient and environmentally friendly synthesis methods. For example, a new methodology for the asymmetric hydrogenation of allylamines takes advantage of a reversible reaction between amines and carbon dioxide (CO2) to suppress unwanted side reactions. This could potentially replace the need for amine protection and deprotection steps, leading to a more economical synthesis.